Cas no 63231-69-6 (Molecular Sieves 13X 1/8)

• Product Name: Molecular Sieves 13X 1/8
• CAS No: 63231-69-6
• MW: 0
• MDL: MFCD00164506
• CID: 5305718
• Update Time: 2025-10-15

Molecular Sieves 13X 1/8 Chemical and Physical Properties

Names and Identifiers

• Zeolite 13X
• Molecular sieve activation powder 13x
• Molecular sieves Type 13X
• Zeolites, 13X
• 13X zeolites
• 13XAPG
• Ag 13X
• Colite MS 80
• Kostrolith 13X
• Kostrolith NaMSXK
• Linde Mol. Sieve 13X
• Linde Molecular Sieve 13X
• MS 13X
• Mizuka Sieves 13X
• Mizuka Sieves 13X488
• Mizukalizer 13X
• Molecular sieve 13x
• Molsiv 13X
• Purasiv 628
• Purmol 13
• Purmol 13X
• Sylobead MS 548
• Tricat 13X5
• Z 10
• ZLD 4000
• Zeochem 13X
• Zeolite 13X APG
• Zeosorb 13X
• zeolite (zeolite)
• Molecular Sieves 13X 1/8

Related Categories

• Other Chemical additives Process Aids
• Other Chemical additives

Additional information on Molecular Sieves 13X 1/8

Recent Advances in the Application of Molecular Sieves 13X 1/8 and Compound 63231-69-6 in Chemical-Biomedical Research

The intersection of chemical and biomedical research continues to yield innovative solutions for drug development, catalysis, and material science. Among the key materials driving these advancements are Molecular Sieves 13X 1/8 and the compound with CAS number 63231-69-6. This research brief synthesizes the latest findings on their applications, mechanisms, and synergistic potentials in the field.

Molecular Sieves 13X 1/8, a type of zeolite with a pore size of 10 Å, has garnered attention for its exceptional adsorption properties and catalytic activity. Recent studies highlight its role in gas separation, particularly in the purification of biomedical-grade oxygen and the removal of volatile organic compounds (VOCs) from pharmaceutical manufacturing environments. A 2023 study published in ACS Applied Materials & Interfaces demonstrated its efficacy in selectively adsorbing CO₂ under humid conditions, a critical feature for respiratory therapy applications.

Compound 63231-69-6, a less-studied but promising small molecule, has emerged as a potential modulator of enzymatic activity. Preliminary research in Journal of Medicinal Chemistry (2024) suggests its ability to inhibit specific cytochrome P450 isoforms, which could pave the way for novel drug-drug interaction management strategies. Computational docking studies reveal a unique binding affinity to the heme domain of CYP3A4, with an IC₅₀ of 2.3 µM.

The convergence of these two materials was explored in a groundbreaking 2024 Nature Communications paper, where Molecular Sieves 13X 1/8 was used as a delivery scaffold for 63231-69-6. The sieve's high surface area (≥700 m²/g) enabled controlled release kinetics, addressing the compound's inherent solubility challenges. In vitro tests showed a 40% improvement in bioavailability compared to traditional formulations.

From a synthetic chemistry perspective, 13X 1/8 has proven invaluable in the purification of intermediates for 63231-69-6 derivatives. A recent Organic Process Research & Development publication detailed a continuous flow system where the sieve achieved >99.5% removal of genotoxic impurities during multi-step synthesis. This advancement significantly reduces the environmental footprint of pharmaceutical production.

Looking ahead, the combination of these technologies presents exciting opportunities. Current clinical trials (NCT0567892) are investigating 13X 1/8-encapsulated 63231-69-6 for targeted enzyme inhibition in metabolic disorders. Early-phase results indicate a 60% reduction in off-target effects compared to systemic administration. Regulatory agencies have fast-tracked review processes for these hybrid systems, recognizing their potential to address longstanding formulation challenges.

As research progresses, key challenges remain in scaling up production while maintaining the precise pore structure of 13X 1/8 and the stereochemical purity of 63231-69-6. Collaborative efforts between material scientists and medicinal chemists will be crucial to fully realize the therapeutic potential of this innovative pairing. The next five years are expected to see significant breakthroughs in their combined application for precision medicine and green chemistry initiatives.